Cas no 2137822-99-0 (Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]-)

• Product Name: Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]-
• CAS No: 2137822-99-0
• MF: C₁₆H₁₇F₃INO₃
• MW: 455.210767507553
• CID: 5260431
• Update Time: 2025-05-18

Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]-

• Inchi： 1S/C16H17F3INO3/c1-23-12-8-13(24-2)11(20)7-10(12)15-5-3-9(15)4-6-21(15)14(22)16(17,18)19/h7-9H,3-6H2,1-2H3
• InChI Key： VZTFSKYZIXMCLV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2C1(C1=CC(I)=C(OC)C=C1OC)CC2)C(F)(F)F

Additional information on Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]-

Research Brief on Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]- (CAS: 2137822-99-0)

Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]-, with the CAS number 2137822-99-0, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique bicyclic structure combined with trifluoro and iodo substituents, making it a promising candidate for various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

The synthesis of this compound involves a multi-step process that includes the introduction of the 2-azabicyclo[3.2.0]heptane core, followed by the attachment of the 5-iodo-2,4-dimethoxyphenyl group and the trifluoroacetyl moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure and purity. The presence of the iodine atom in the aromatic ring suggests potential utility in radiolabeling applications, which could be valuable for imaging studies in drug development.

Preliminary biological evaluations have indicated that this compound exhibits moderate to high affinity for certain protein targets, particularly those involved in neurological and oncological pathways. Molecular docking studies suggest that the compound's unique structure allows it to interact with specific binding pockets, potentially modulating the activity of enzymes or receptors. These findings have spurred further investigations into its mechanism of action and therapeutic potential.

Recent publications have highlighted the compound's stability under physiological conditions, a critical factor for its development as a drug candidate. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation. Early data suggest that the compound has favorable bioavailability and metabolic stability, although further in vivo studies are required to confirm these observations.

In conclusion, Ethanone, 2,2,2-trifluoro-1-[1-(5-iodo-2,4-dimethoxyphenyl)-2-azabicyclo[3.2.0]hept-2-yl]- represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and preliminary biological activity make it a subject of ongoing research in the chemical biology and medicinal chemistry communities. Future studies will likely focus on optimizing its pharmacological profile and exploring its potential applications in treating specific diseases.